methyl 3-[6-(trifluoromethyl)pyridin-2-yl]benzoate

• IUPAC Name: methyl 3-[6-(trifluoromethyl)pyridin-2-yl]benzoate
• InChI: InChI=1S/C14H10F3NO2/c1-20-13(19)10-5-2-4-9(8-10)11-6-3-7-12(18-11)14(15,16)17/h2-8H,1H3
• InChI Key: MCTRAALDSMDXNF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC(=C1)C2=NC(=CC=C2)C(F)(F)F
• Molecular Formula: C14H10F3NO2
• Molecular Weight: 281.23 g/mol

Description

Trifluoromethylpyridine (TFMP) derivatives, such as “methyl 3-[6-(trifluoromethyl)pyridin-2-yl]benzoate”, are important ingredients for the development of agrochemical and pharmaceutical compounds. The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Synthesis Analysis

The synthesis of TFMP derivatives is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

The molecular structure of TFMP derivatives is characterized by the presence of a fluorine atom and a pyridine in their structure.

Chemical Reactions Analysis

The chemical reactions involving TFMP derivatives are diverse and depend largely on the identity of the desired target compound.

Physical And Chemical Properties Analysis

TFMP derivatives are characterized by the presence of a fluorine atom and a pyridine in their structure, which are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Mechanism of Action

The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Safety and Hazards

As with all chemicals, safety precautions should be taken when handling TFMP derivatives. They may cause skin and eye irritation, and may be harmful if swallowed.

Future Directions

With the global population rapidly expanding, agrochemicals are in increasing demand to maintain crop production. In addition, the agricultural research community faces the challenge of producing pesticides that not only prevent crop losses caused by parasites, but also protect human populations from the spread of diseases such as malaria, dengue fever, or the Zika virus, all of which are carried by mosquitoes. Therefore, the development and study of TFMP derivatives, including “methyl 3-[6-(trifluoromethyl)pyridin-2-yl]benzoate”, is an important area of research.